2-amino-N-(6,10-diamino-4-chloro-3,5-dioxo-1-phenyl-decan-2-yl)-3-meth yl-butanamide
2-amino-N-(6,10-diamino-4-chloro-3,5-dioxo-1-phenyl-decan-2-yl)-3-meth yl-butanamide
Brand Name:
Vulcanchem
CAS No.:
149717-33-9
VCID:
VC0115349
InChI:
InChI=1S/C21H33ClN4O3/c1-13(2)18(25)21(29)26-16(12-14-8-4-3-5-9-14)20(28)17(22)19(27)15(24)10-6-7-11-23/h3-5,8-9,13,15-18H,6-7,10-12,23-25H2,1-2H3,(H,26,29)
SMILES:
CC(C)C(C(=O)NC(CC1=CC=CC=C1)C(=O)C(C(=O)C(CCCCN)N)Cl)N
Molecular Formula:
C21H33ClN4O3
Molecular Weight:
425 g/mol
2-amino-N-(6,10-diamino-4-chloro-3,5-dioxo-1-phenyl-decan-2-yl)-3-meth yl-butanamide
CAS No.: 149717-33-9
Main Products
VCID: VC0115349
Molecular Formula: C21H33ClN4O3
Molecular Weight: 425 g/mol
| CAS No. | 149717-33-9 |
|---|---|
| Product Name | 2-amino-N-(6,10-diamino-4-chloro-3,5-dioxo-1-phenyl-decan-2-yl)-3-meth yl-butanamide |
| Molecular Formula | C21H33ClN4O3 |
| Molecular Weight | 425 g/mol |
| IUPAC Name | 2-amino-N-(6,10-diamino-4-chloro-3,5-dioxo-1-phenyldecan-2-yl)-3-methylbutanamide |
| Standard InChI | InChI=1S/C21H33ClN4O3/c1-13(2)18(25)21(29)26-16(12-14-8-4-3-5-9-14)20(28)17(22)19(27)15(24)10-6-7-11-23/h3-5,8-9,13,15-18H,6-7,10-12,23-25H2,1-2H3,(H,26,29) |
| Standard InChIKey | MYFQMYXNPKKYPY-UHFFFAOYSA-N |
| SMILES | CC(C)C(C(=O)NC(CC1=CC=CC=C1)C(=O)C(C(=O)C(CCCCN)N)Cl)N |
| Canonical SMILES | CC(C)C(C(=O)NC(CC1=CC=CC=C1)C(=O)C(C(=O)C(CCCCN)N)Cl)N |
| PubChem Compound | 3025825 |
| Last Modified | Nov 11 2021 |
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